Cas no 1388043-04-6 (Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate)

• Product Name: Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate
• CAS No: 1388043-04-6
• MF: C₉H₆BrClN₂O₂
• MW: 289.513140201569
• CID: 4824289
• Update Time: 2025-11-01

Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate

• Inchi： 1S/C9H6BrClN2O2/c1-15-8(14)4-2-5(10)7-6(3-4)12-9(11)13-7/h2-3H,1H3,(H,12,13)
• InChI Key： YHBMFZBOBHLRBF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1N=C(N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate

Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate (CAS No. 1388043-04-6): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate (CAS No. 1388043-04-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzimidazole core, a bromine substituent, and a methyl ester group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate typically involves a multi-step process that begins with the formation of the benzimidazole ring. One common approach is to start with 2-aminothiophenol, which is then reacted with formamide to form 2-amino-1H-benzimidazole. Subsequent bromination and chlorination steps introduce the bromine and chlorine substituents, respectively. Finally, the carboxylic acid group is esterified to form the methyl ester derivative. This synthetic route has been well-documented in the literature and is widely used due to its efficiency and reproducibility.

In terms of physical properties, Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate is a white crystalline solid with a melting point ranging from 150 to 155°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

The biological activity of Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate has been extensively studied, particularly in the context of its potential as an antitumor agent. Recent research has shown that this compound exhibits significant cytotoxic activity against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

One notable study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle. By disrupting CDK function, this compound effectively arrests cell division and induces apoptosis in cancer cells. This finding has significant implications for the development of new anticancer therapies that target CDKs.

In addition to its antitumor properties, Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate has also shown promise as an antiviral agent. Research conducted at the National Institutes of Health (NIH) has revealed that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and hepatitis C viruses. The antiviral mechanism is thought to involve interference with viral replication processes, making it a potential lead compound for the development of broad-spectrum antiviral drugs.

The safety profile of Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate has been evaluated through various preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, Methyl 4-Bromo-2-chloro-1H-benzimidazole-6-carboxylate (CAS No. 1388043-04-6) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent.